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Compound of Interest

Compound Name: tert-Butyl 2-aminobenzoate

Cat. No.: B153150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl 2-aminobenzoate, a

key intermediate in organic synthesis, particularly in the preparation of pharmacologically active

compounds. This document details its chemical and physical properties, safety and handling

guidelines, and a detailed experimental protocol for its synthesis.

Chemical Identity and Properties
tert-Butyl 2-aminobenzoate, also known as tert-Butyl anthranilate, is an aromatic amine and

an ester. Its unique structure makes it a valuable building block in the synthesis of various

heterocyclic compounds.

Table 1: Chemical and Physical Properties of tert-Butyl 2-aminobenzoate
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Property Value Reference(s)

CAS Number 64113-91-3 [1][2][3][4]

Molecular Formula C₁₁H₁₅NO₂ [1][2][3][4]

Molecular Weight 193.24 g/mol [1][2][3][4]

Appearance Brownish liquid [2]

Density 1.06 g/mL at 20 °C [1][2][3][4]

Boiling Point 284.1 °C at 760 mmHg [2]

Flash Point 142.6 °C [2]

Refractive Index n20/D 1.540 [1][2][3][4]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[2]

Storage Temperature 2-8°C [1][2][3][4]

Spectroscopic Data
¹H NMR (300 MHz, CDCl₃): δ 7.82 (dd, 1H), 7.22 (ddd, 1H), 6.55-6.65 (m, 2H), 5.7 (br s,

1H), 1.58 (s, 9H).

Safety and Handling
Proper handling of tert-Butyl 2-aminobenzoate is crucial to ensure laboratory safety. The

compound is classified with GHS07 for health hazards.

Table 2: Safety Information for tert-Butyl 2-aminobenzoate
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Category Information Reference(s)

Pictogram GHS07 (Exclamation Mark) [3][4]

Signal Word Warning [3][4]

Hazard Statements
H317: May cause an allergic

skin reaction.
[3][4]

Precautionary Statements

P261, P272, P280, P302 +

P352, P333 + P313, P362 +

P364

[3][4]

Personal Protective Equipment
Eyeshields, Faceshields,

Gloves
[3]

Always handle this chemical in a well-ventilated area or under a chemical fume hood. Avoid

contact with skin and eyes. In case of exposure, follow the first-aid measures outlined in the

safety data sheet.

Experimental Protocols
Synthesis of tert-Butyl 2-aminobenzoate from tert-Butyl 2-nitrobenzoate

This protocol details the reduction of a nitro group to an amine to yield the target compound.

Workflow for the Synthesis of tert-Butyl 2-aminobenzoate
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Reactants & Catalyst

Reaction Conditions

Work-up Product
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Click to download full resolution via product page

Caption: Synthesis of tert-Butyl 2-aminobenzoate.

Methodology:

Preparation: In a 5 L Parr reactor, dissolve tert-butyl 2-nitrobenzoate (194.8 g, 0.873 mol) in

ethanol (2.5 L).

Catalyst Addition: Add Raney's nickel catalyst (72 g), previously washed five times with

ethanol, to the solution.

Degassing: Degas the reaction system three times by evacuating and then filling it with

nitrogen.

Hydrogenation: Pressurize the system with hydrogen to an initial pressure of 30 psi. After 1.5

hours, increase the hydrogen pressure to 50 psi.

Reaction: Stir the reaction mixture overnight. The reaction is complete in about one day,

indicated by the cessation of hydrogen uptake.

Work-up: Filter the reaction mixture through diatomaceous earth to remove the catalyst.
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Isolation: Concentrate the filtrate by evaporation to yield tert-butyl 2-aminobenzoate as a

brown oil (160.8 g, 95% yield).

Applications in Drug Development
tert-Butyl 2-aminobenzoate is a valuable intermediate in the synthesis of quinazolinones.

Quinazolinone derivatives are a class of compounds with a broad spectrum of biological

activities, making them important scaffolds in drug discovery.[2][5][6]

Role in the Synthesis of Bioactive Quinazolinones

Pharmacological Activities

tert-Butyl 2-aminobenzoate
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Caption: Pathway to Bioactive Quinazolinones.

The amino and ester functionalities of tert-Butyl 2-aminobenzoate allow for the construction

of the quinazolinone ring system. By reacting it with various reagents, a diverse library of

quinazolinone derivatives can be synthesized and screened for potential therapeutic

applications, including anticancer, anti-inflammatory, and antimicrobial activities.[5][6][7] The

tert-butyl ester group can also serve as a protecting group that can be removed under specific

conditions to allow for further molecular modifications. This versatility makes tert-Butyl 2-
aminobenzoate a cornerstone reagent for medicinal chemists and drug development

professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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